Cas no 1330750-56-5 (6-Bromo-5-Methylimidazo1,2-APyrazine)

• Product Name: 6-Bromo-5-Methylimidazo1,2-APyrazine
• CAS No: 1330750-56-5
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD19982314
• CID: 4457187
• PubChem ID: 71741529
• Update Time: 2025-10-29

6-Bromo-5-Methylimidazo1,2-APyrazine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-methylimidazo[1,2-a]pyrazine
• DB-207641
• MFCD19982314
• CS-0444708
• DTXSID40857136
• 1330750-56-5
• AKOS027251343
• AS-30646
• 6-broMo-5-MethyliMidazo[1
• Imidazo[1,2-a]pyrazine, 6-bromo-5-methyl-
• 6-Bromo-5-Methylimidazo1,2-APyrazine

• MDL： MFCD19982314
• Inchi： 1S/C7H6BrN3/c1-5-7(8)10-4-6-9-2-3-11(5)6/h2-4H,1H3
• InChI Key： KGAOBYKDDNHGLI-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N2C=CN=C2C=N1

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.2Ų

Additional information on 6-Bromo-5-Methylimidazo1,2-APyrazine

Introduction to 6-Bromo-5-Methylimidazo[1,2-a]Pyrazine (CAS No. 1330750-56-5)

6-Bromo-5-Methylimidazo[1,2-a]Pyrazine, identified by its Chemical Abstracts Service (CAS) number 1330750-56-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the imidazopyrazine class, a structurally diverse scaffold that has been extensively explored for its potential biological activities. The presence of both bromine and methyl substituents in its molecular structure enhances its utility as a versatile intermediate in synthetic chemistry, enabling further functionalization and derivatization for the development of novel therapeutic agents.

The imidazopyrazine core is a fused bicyclic system consisting of an imidazole ring and a pyrazine ring, which together contribute to the compound's unique electronic and steric properties. These properties make 6-Bromo-5-Methylimidazo[1,2-a]Pyrazine a valuable building block for designing molecules with specific interactions with biological targets. In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases, including cancer, infectious diseases, and inflammatory disorders. The structural features of 6-Bromo-5-Methylimidazo[1,2-a]Pyrazine align well with the requirements for such inhibitors, particularly due to its ability to engage in hydrogen bonding and π-stacking interactions with biomolecules.

One of the most compelling aspects of 6-Bromo-5-Methylimidazo[1,2-a]Pyrazine is its role as a key intermediate in the synthesis of more complex pharmacophores. The bromine atom at the 6-position provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in drug discovery to construct carbon-carbon bonds. Similarly, the methyl group at the 5-position can be modified through various chemical transformations, including oxidation, reduction, or substitution reactions, allowing for the creation of diverse analogues with tailored biological properties.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. 6-Bromo-5-Methylimidazo[1,2-a]Pyrazine has been utilized in several studies aimed at identifying novel scaffolds with improved pharmacokinetic profiles and reduced toxicity. For instance, researchers have employed this compound to develop kinase inhibitors, which are critical in targeted cancer therapies. The imidazopyrazine core has been shown to effectively bind to ATP pockets in kinases, thereby inhibiting their activity and disrupting signaling pathways involved in tumor growth and progression.

The brominated derivative 6-Bromo-5-Methylimidazo[1,2-a]Pyrazine has also found applications in the development of antiviral agents. The structural motif is well-suited for interfering with viral replication cycles by inhibiting essential enzymes or proteins. In particular, studies have demonstrated its potential in targeting enzymes involved in RNA synthesis or integration into the host genome. The reactivity of the bromine atom allows for further derivatization into more complex molecules that can mimic natural substrates or disrupt viral mechanisms at multiple levels.

In addition to its role in drug discovery, 6-Bromo-5-Methylimidazo[1,2-a]Pyrazine has been explored as a component in materials science applications. Its ability to form stable complexes with metal ions makes it useful in designing coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in catalysis, gas storage, and separation technologies. The versatility of 6-Bromo-5-Methylimidazo[1,2-a]Pyrazine as a building block allows chemists to fine-tune the properties of these materials by modifying its substituents or combining it with other ligands.

The synthesis of 6-Bromo-5-Methylimidazo[1,2-a]Pyrazine typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include cyclization reactions to form the imidazopyrazine core followed by selective bromination and methylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. For example, transition-metal-catalyzed reactions have been optimized to improve yields and reduce byproduct formation. These improvements are crucial for ensuring that pharmaceutical-grade material is produced reliably for preclinical and clinical studies.

The pharmacological evaluation of derivatives of 6-Bromo-5-Methylimidazo[1,2-a]Pyrazine has revealed several promising candidates with therapeutic potential. In preclinical studies, certain analogues have demonstrated efficacy against various disease models without significant side effects. These findings have spurred further research into optimizing their pharmacological profiles through structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule while maintaining the core imidazopyrazine scaffold, chemists can identify compounds that balance potency with selectivity.

The growing interest in 6-Bromo-5-Methylimidazo[1,2-a]Pyrazine underscores its importance as a versatile chemical entity with broad applications across multiple disciplines. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to remain at the forefront of medicinal chemistry innovation. Its unique structural features offer opportunities for developing next-generation therapeutics that address unmet medical needs while adhering to stringent safety standards.